N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[3-(4-tert-butylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide
• InChI: InChI=1S/C25H29BrN4O2/c1-24(2,3)18-6-4-17(5-7-18)22-23(32)29-25(28-22)12-14-30(15-13-25)16-21(31)27-20-10-8-19(26)9-11-20/h4-11H,12-16H2,1-3H3,(H,27,31)(H,29,32)
• InChI Key: SFXZGWYMDKYSNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC3(CCN(CC3)CC(=O)NC4=CC=C(C=C4)Br)NC2=O
• Molecular Formula: C25H29BrN4O2
• Molecular Weight: 497.4 g/mol

Description

N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide is a useful research compound. Its molecular formula is C25H29BrN4O2 and its molecular weight is 497.437. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analgesic and Anti-inflammatory Activities

Research has demonstrated that compounds structurally related to N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide exhibit significant analgesic and anti-inflammatory properties. For instance, derivatives of 2-phenyl-(3,4-dihydro-4-oxoquinazolin-3-yalc)e to acetamides, including those with bromophenyl azo derivatives, have shown comparable activities to standard drugs like pentazocine and aspirin in animal models without notable toxicity at doses up to 1500 mg/kg body weight (N. Gopa, E. Porchezhian, & G. Sarma, 2001).

CCR5 Receptor-Based Mechanism for HIV Inhibition

Compounds related to the chemical structure have been studied for their potential in inhibiting HIV-1 via the CCR5 receptor. Specifically, derivatives like 4-{[4-({(3R)-1-Butyl-3-[(R)-cyclohexyl(hydroxy)methyl]-2,5dioxo-1,4,9-triazaspiro[5.5]undec-9-yl}methyl)phenyl]oxy}benzoic acid hydrochloride have shown potent noncompetitive allosteric antagonism of CCR5, a critical factor in the efficient replication of HIV-1 (C. Watson, S. Jenkinson, W. Kazmierski, & T. Kenakin, 2005).

Synthesis and Pharmacological Assessment of Acetamide Derivatives

A study focusing on the synthesis of novel acetamide derivatives, including those with bromo and tert-butyl groups, revealed potential cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. These activities were comparable with standard drugs, highlighting the significance of the bromo and tert-butyl groups in the pharmacological profile of these compounds (P. Rani, D. Pal, R. Hegde, & S. R. Hashim, 2016).

Gabapentin-base Synthesis and Biologically Active Compounds

Incorporating tert-butyl and azaspiro decanoyl groups into compounds has shown promise in the synthesis of biologically active compounds. A study demonstrated the successful synthesis of N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-3-arylpropanamides and N-(tert-butyl)-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-2-arylacetamide derivatives, highlighting the potential for developing new therapeutic agents (Mahboobe Amirani Poor, A. Darehkordi, M. Anary‐Abbasinejad, & M. Mohammadi, 2018).